Cas no 1031599-03-7 (3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide)

• Product Name: 3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide
• CAS No: 1031599-03-7
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5383391
• Update Time: 2025-06-08

3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-[(4-propoxyphenyl)methyl]propanamide
• 3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide

• Inchi： 1S/C19H21N3O4S/c1-2-10-26-14-5-3-13(4-6-14)12-20-16(23)7-9-22-18(24)17-15(8-11-27-17)21-19(22)25/h3-6,8,11H,2,7,9-10,12H2,1H3,(H,20,23)(H,21,25)
• InChI Key： CQKWJKYFNPNZJT-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(NCC2=CC=C(OCCC)C=C2)=O)C(=O)C2SC=CC=2N1

Additional information on 3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide

Comprehensive Analysis of 3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide (CAS No. 1031599-03-7)

The compound 3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide, identified by its CAS No. 1031599-03-7, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. This thienopyrimidine derivative is characterized by its unique heterocyclic core, which is known for its potential biological activities. Researchers are particularly interested in its pharmacological properties, as it may serve as a key intermediate or active ingredient in the development of novel therapeutics.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The thienopyrimidine scaffold of this compound aligns with current trends in drug discovery, where heterocyclic compounds are explored for their ability to modulate specific enzyme pathways. For instance, the 2,4-dioxo moiety in its structure suggests potential interactions with kinase targets, a hot topic in oncology research. This has led to increased searches for "thienopyrimidine-based drugs" and "CAS 1031599-03-7 applications" among pharmaceutical professionals.

The propoxyphenyl side chain in 3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide introduces lipophilicity, which could enhance blood-brain barrier penetration—a critical factor in central nervous system (CNS) drug design. This feature has sparked discussions in forums and publications about its potential role in treating neurodegenerative disorders, a rapidly growing area of interest. SEO data reveals that queries like "lipophilic drug candidates" and "CNS-active thienopyrimidines" are trending, reflecting the compound's relevance.

From a synthetic perspective, the compound's amide linkage and propanamide tail offer versatility for further derivatization. Chemists are exploring its use in structure-activity relationship (SAR) studies, particularly in optimizing binding affinity and selectivity. Laboratories frequently search for "synthetic routes for CAS 1031599-03-7" and "thienopyrimidine amide analogs," underscoring its utility in hit-to-lead optimization.

Beyond its pharmaceutical potential, 3-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-[(4-propoxyphenyl)methyl]propanamide is also studied for its physicochemical properties. Its solubility, stability, and crystallinity are critical for formulation development, a topic often searched alongside "drug formulation challenges." These attributes make it a valuable subject for preclinical research and intellectual property filings.

In conclusion, CAS No. 1031599-03-7 represents a promising candidate in the evolving landscape of bioactive small molecules. Its multifunctional architecture and alignment with contemporary drug discovery paradigms ensure its continued relevance. As the scientific community delves deeper into its mechanistic insights and therapeutic applications, this compound is poised to remain a focal point in both academic and industrial research.